Cas no 1868679-72-4 (4-[5-(Methoxymethyl)furan-2-yl]but-3-en-2-amine)

• Product Name: 4-[5-(Methoxymethyl)furan-2-yl]but-3-en-2-amine
• CAS No: 1868679-72-4
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 6277971
• PubChem ID: 165784673
• Update Time: 2025-05-20

4-[5-(Methoxymethyl)furan-2-yl]but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-[5-(methoxymethyl)furan-2-yl]but-3-en-2-amine
• 1868679-72-4
• EN300-1748238
• 4-[5-(Methoxymethyl)furan-2-yl]but-3-en-2-amine

• Inchi： 1S/C10H15NO2/c1-8(11)3-4-9-5-6-10(13-9)7-12-2/h3-6,8H,7,11H2,1-2H3/b4-3+
• InChI Key： GYYOZTNVYHFYOF-ONEGZZNKSA-N
• SMILES： O1C(COC)=CC=C1/C=C/C(C)N

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 48.4Ų

Additional information on 4-[5-(Methoxymethyl)furan-2-yl]but-3-en-2-amine

Exploring the Potential of 4-[5-(Methoxymethyl)furan-2-yl]but-3-en-2-amine (CAS: 1868679-72-4) in Modern Chemistry

The compound 4-[5-(Methoxymethyl)furan-2-yl]but-3-en-2-amine (CAS: 1868679-72-4) is a fascinating molecule that has garnered attention in the field of organic chemistry and pharmaceutical research. With its unique furan backbone and amine functionality, this compound offers a versatile platform for synthesizing novel derivatives with potential applications in drug discovery, material science, and agrochemicals. Researchers are particularly interested in its structural features, which combine the aromaticity of furan with the reactivity of an unsaturated amine.

One of the key reasons for the growing interest in 4-[5-(Methoxymethyl)furan-2-yl]but-3-en-2-amine is its potential role in the development of bioactive molecules. The furan ring is a common motif in many natural products and pharmaceuticals, known for its ability to enhance binding interactions with biological targets. Meanwhile, the amine group provides a handle for further functionalization, making this compound a valuable intermediate in medicinal chemistry. Recent studies have explored its use in designing enzyme inhibitors and receptor modulators, addressing pressing health challenges such as antimicrobial resistance and chronic diseases.

In addition to its pharmaceutical applications, 4-[5-(Methoxymethyl)furan-2-yl]but-3-en-2-amine has shown promise in material science. The conjugated double bond in its structure makes it a candidate for developing organic semiconductors and photovoltaic materials. As the demand for sustainable energy solutions grows, researchers are investigating how such furan-based compounds can contribute to next-generation solar cells and flexible electronics. Its methoxymethyl side chain further enhances solubility, a critical factor for processing these materials into thin films.

The synthesis and characterization of 4-[5-(Methoxymethyl)furan-2-yl]but-3-en-2-amine also align with the broader trend toward green chemistry. Scientists are optimizing routes to produce this compound using catalytic methods and renewable feedstocks, reducing reliance on hazardous reagents. This approach not only improves the sustainability of chemical manufacturing but also addresses regulatory pressures and consumer demand for eco-friendly products. The compound’s furan core, derived from biomass, underscores its potential in the circular economy.

From a commercial perspective, 4-[5-(Methoxymethyl)furan-2-yl]but-3-en-2-amine is gaining traction as a specialty chemical. Suppliers and manufacturers are scaling up production to meet the needs of academic and industrial researchers. Its CAS number 1868679-72-4 serves as a unique identifier, ensuring accurate sourcing and quality control. As interest in heterocyclic amines and furan derivatives continues to rise, this compound is poised to play a pivotal role in innovation across multiple sectors.

Looking ahead, the versatility of 4-[5-(Methoxymethyl)furan-2-yl]but-3-en-2-amine opens doors to interdisciplinary collaborations. Whether in drug design, advanced materials, or sustainable chemistry, this molecule exemplifies how structural ingenuity can drive scientific progress. For researchers and industry professionals, staying updated on its developments—such as synthetic protocols, applications, and safety data—is essential for harnessing its full potential.